Cas no 81012-90-0 (Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1))
81012-90-0 structure
Product Name:Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
CAS No:81012-90-0
MF:C6H4KNO5S
MW:241.262961387634
CID:707953
PubChem ID:12037034
Update Time:2025-04-19
Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
- potassium,4-nitrobenzenesulfonate,hydrate
- 81012-90-0
- potassium 4-nitrophenylsulfonate
- potassium 4-nitrobenzenesulfonate H2O
- SCHEMBL10442296
- 4346-49-0
- potassium 4-nitrobenzenesulfonate
-
- Inchi: 1S/C6H5NO5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1
- InChI Key: FERODINMFGAWHO-UHFFFAOYSA-M
- SMILES: [K+].S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-]
Computed Properties
- Exact Mass: 240.94472489g/mol
- Monoisotopic Mass: 240.94472489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111Ų
Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
81012-90-0 (Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)) Related Products
- 127-68-4(sodium 3-nitrobenzenesulfonate)
- 616-84-2(2-Nitroaniline-4-sulfonic acid)
- 117-86-2(1,5-Naphthalenedisulfonicacid, 3-nitro-)
- 79326-96-8(3-Nitrobenzenesulfonic Acid Hydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent